Cas no 2229131-10-4 (tert-butyl N-1-(3-bromo-2-methylphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(3-bromo-2-methylphenyl)-2-oxoethylcarbamate
• CAS No: 2229131-10-4
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 6143634
• PubChem ID: 165711584
• Update Time: 2025-09-24

tert-butyl N-1-(3-bromo-2-methylphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-bromo-2-methylphenyl)-2-oxoethylcarbamate
• EN300-1872308
• 2229131-10-4
• tert-butyl N-[1-(3-bromo-2-methylphenyl)-2-oxoethyl]carbamate

• Inchi： 1S/C14H18BrNO3/c1-9-10(6-5-7-11(9)15)12(8-17)16-13(18)19-14(2,3)4/h5-8,12H,1-4H3,(H,16,18)
• InChI Key： KZIAZQPZWNXDTQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(3-bromo-2-methylphenyl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-1-(3-bromo-2-methylphenyl)-2-oxoethylcarbamate (CAS No. 2229131-10-4)

The compound tert-butyl N-1-(3-bromo-2-methylphenyl)-2-oxoethylcarbamate, identified by its CAS No. 2229131-10-4, is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. This bromo-substituted carbamate derivative is particularly valued for its role in the synthesis of complex molecules, including potential drug candidates and bioactive agents. Its unique structural features, such as the tert-butyl carbamate group and the 3-bromo-2-methylphenyl moiety, make it a versatile building block in modern organic chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(3-bromo-2-methylphenyl)-2-oxoethylcarbamate has surged, driven by advancements in small-molecule drug discovery and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, and this compound’s compatibility with catalytic reactions and microwave-assisted synthesis aligns well with these trends. Additionally, its bromine atom offers a reactive site for further functionalization, making it a key player in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

The pharmaceutical industry has shown growing interest in CAS No. 2229131-10-4 due to its potential in developing kinase inhibitors and anti-inflammatory agents. A common question among researchers is how to optimize the yield and selectivity of reactions involving this intermediate. Studies suggest that using palladium catalysts or ligand-free conditions can significantly improve efficiency. Moreover, the compound’s stability under ambient conditions makes it a practical choice for high-throughput screening and combinatorial chemistry.

From an SEO perspective, queries such as "synthesis of tert-butyl N-1-(3-bromo-2-methylphenyl)-2-oxoethylcarbamate" or "applications of CAS No. 2229131-10-4" are frequently searched in academic and industrial circles. Addressing these, recent publications highlight its use in constructing heterocyclic scaffolds, which are pivotal in designing new-generation therapeutics. Environmental concerns also drive searches for "eco-friendly bromination methods," where this compound’s synthesis can serve as a case study.

Quality control is another critical aspect for users of tert-butyl N-1-(3-bromo-2-methylphenyl)-2-oxoethylcarbamate. Analytical techniques like HPLC, NMR, and mass spectrometry are essential to verify its purity and structural integrity. Suppliers often emphasize batch-to-batch consistency, as impurities can affect downstream reactions. This aligns with the broader industry shift toward Quality by Design (QbD) principles in chemical manufacturing.

In summary, CAS No. 2229131-10-4 represents a niche yet impactful intermediate in synthetic chemistry. Its relevance to drug development, coupled with its adaptability to modern synthetic protocols, ensures its continued prominence in research. For those exploring its applications, understanding its reactivity patterns and handling protocols is crucial to unlocking its full potential.